Cas no 291289-18-4 (tert-butyl 4-(trifluoromethyl)-5,6-dihydropyridine-1(2H)-carboxylate)

• Product Name: tert-butyl 4-(trifluoromethyl)-5,6-dihydropyridine-1(2H)-carboxylate
• CAS No: 291289-18-4
• MF: C₁₁H₁₆F₃NO₂
• MW: 251.245
• MDL: MFCD28967983
• CID: 4552982
• PubChem ID: 53880226
• Update Time: 2025-10-28

tert-butyl 4-(trifluoromethyl)-5,6-dihydropyridine-1(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(trifluoromethyl)-5,6-dihydropyridine-1(2H)-carboxylate
• 4-Trifluoromethyl-3,6-dihydro-2H-pyridine-1-carboxylic acid tert-butyl ester
• tert-butyl4-(Trifluoromethyl)-5,6-dihydropyridine-1(2H)-carboxylate
• AKOS032946829
• tert-butyl 4-(trifluoromethyl)-3,6-dihydro-2H-pyridine-1-carboxylate
• tert-butyl4-(trifluoromethyl)-5,6-dihydropyridine-1(2H)-carboxylate-B28582
• 291289-18-4
• D86881
• CS-W001701
• 3,6-Dihydro-4-(trifluoromethyl)-1(2h)-pyridinecarboxylic acid 1,1-dimethylethyl ester
• AS-73193
• tert-butyl 4-(trifluoromethyl)-1,2,3,6-tetrahydropyridine-1-carboxylate
• DB-151180

• MDL： MFCD28967983
• Inchi： InChI=1S/C11H16F3NO2/c1-10(2,3)17-9(16)15-6-4-8(5-7-15)11(12,13)14/h4H,5-7H2,1-3H3
• InChI Key： HJGCURJSUUAGIT-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CCC(=CC1)C(F)(F)F

Computed Properties

• Exact Mass: 251.11331324g/mol
• Monoisotopic Mass: 251.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines

Additional information on tert-butyl 4-(trifluoromethyl)-5,6-dihydropyridine-1(2H)-carboxylate

Professional Introduction to Tert-butyl 4-(trifluoromethyl)-5,6-dihydropyridine-1(2H)-carboxylate (CAS No. 291289-18-4)

Tert-butyl 4-(trifluoromethyl)-5,6-dihydropyridine-1(2H)-carboxylate (CAS No. 291289-18-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents. The presence of a trifluoromethyl group and a carboxylate moiety contributes to its distinct chemical properties, making it a valuable scaffold for drug design and discovery.

The trifluoromethyl group is a well-known pharmacophore in medicinal chemistry due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. Its incorporation into the molecular framework of Tert-butyl 4-(trifluoromethyl)-5,6-dihydropyridine-1(2H)-carboxylate enhances the compound's potential as an active pharmaceutical ingredient (API). Recent studies have highlighted the role of trifluoromethylated compounds in the development of antiviral, anti-inflammatory, and anticancer agents, underscoring their therapeutic significance.

The dihydropyridine core of this compound is another critical feature that contributes to its pharmacological relevance. Dihydropyridines are well-established in medicinal chemistry for their role in calcium channel modulation. Specifically, they are widely used in the treatment of hypertension and angina pectoris due to their ability to selectively block L-type calcium channels. The modification of this core with a carboxylate group further expands its pharmacological potential, enabling diverse interactions with biological targets.

In recent years, there has been a surge in research focused on the development of novel dihydropyridine derivatives with enhanced pharmacokinetic profiles. The carboxylate functionality in Tert-butyl 4-(trifluoromethyl)-5,6-dihydropyridine-1(2H)-carboxylate not only improves solubility but also facilitates various chemical modifications, making it an attractive intermediate for synthetic chemistry. This flexibility has allowed researchers to explore its potential in multiple therapeutic areas.

The synthesis of Tert-butyl 4-(trifluoromethyl)-5,6-dihydropyridine-1(2H)-carboxylate involves intricate organic transformations that highlight the compound's synthetic complexity. The introduction of the trifluoromethyl group typically requires specialized reagents and conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve this transformation efficiently.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. Its interaction with various biological targets suggests potential applications in treating neurological disorders, cardiovascular diseases, and metabolic syndromes. The combination of the dihydropyridine core and the trifluoromethyl group creates a unique profile that distinguishes it from existing drugs on the market.

Ongoing research is focused on optimizing the pharmacological properties of Tert-butyl 4-(trifluoromethyl)-5,6-dihydropyridine-1(2H)-carboxylate through structural modifications and computational drug design. By leveraging computational tools such as molecular docking and quantum mechanics simulations, scientists are able to predict binding affinities and optimize lead compounds for clinical development. These advancements are expected to accelerate the translation of this compound from bench to bedside.

The industrial significance of this compound cannot be overstated. Its synthesis and application in pharmaceutical research represent a convergence of cutting-edge chemical synthesis and biotechnology. As the demand for innovative therapeutic solutions grows, compounds like Tert-butyl 4-(trifluoromethyl)-5,6-dihydropyridine-1(2H)-carboxylate will continue to play a pivotal role in addressing unmet medical needs.

In conclusion, Tert-butyl 4-(trifluoromethyl)-5,6-dihydropyridine-1(2H)-carboxylate (CAS No. 291289-18-4) is a multifaceted compound with significant potential in pharmaceutical development. Its unique structural features, combined with its promising pharmacological properties, make it a valuable asset in the quest for novel therapeutics. As research progresses, this compound is poised to make substantial contributions to medicine and healthcare.